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Compound of Interest

Compound Name:
(4-Methyl-2-nitrophenoxy)acetic

acid

CAS No.: 861296-09-5

Cat. No.: B3022170

Get Quote

Executive Summary & Molecular Profile
(4-Methyl-2-nitrophenoxy)acetic acid is a functionalized aromatic ether often utilized as a

herbicide intermediate (structurally related to MCPA) and a building block in pharmaceutical

synthesis.[1] Its structural elucidation relies on distinguishing the specific 1,2,4-substitution

pattern of the aromatic ring and confirming the integrity of the oxyacetic acid tail.

This guide provides a multi-modal spectroscopic analysis (MS, IR, NMR) designed to serve as

a self-validating protocol for identity and purity assessment.[1]
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Property Specification Notes

IUPAC Name
2-(4-Methyl-2-

nitrophenoxy)acetic acid

CAS Number 861296-09-5

Note: Often confused with

1798-11-4 (non-methylated

analog).[1][2]

Molecular Formula

Molecular Weight 211.17 g/mol

Melting Point 141–142 °C
Distinctive crystalline solid [1].

[1]

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor solubility in non-polar

solvents.

Synthesis & Impurity Logic
Understanding the synthetic origin is critical for interpreting "ghost peaks" in spectroscopic

data. The compound is typically synthesized via the Williamson ether synthesis of 4-methyl-2-

nitrophenol with chloroacetic acid under basic conditions.[1]

Impurity Tracing Pathway
The following diagram illustrates the synthesis flow and potential impurities detectable by

NMR/MS.
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Figure 1: Synthetic pathway highlighting critical control points for spectroscopic purity

assessment.

Mass Spectrometry (MS) Profile
For carboxylic acids, Electrospray Ionization in Negative Mode (ESI-) is the gold standard due

to the facile deprotonation of the carboxylic moiety.

Ionization & Fragmentation Data[1]
Ionization Mode: ESI (-)

Molecular Ion:

m/z[1]

m/z (ESI-) Ion Identity Mechanistic Origin

210
Deprotonation of carboxylic

acid (Parent Ion).[1]

166
Decarboxylation (Loss of 44

Da).[1]

150-152
Cleavage of the ether bond

(Loss of acetic acid moiety).[1]

Fragmentation Logic
The stability of the nitrophenoxide anion drives the fragmentation pattern.
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Figure 2: Primary fragmentation pathways in Negative Mode ESI.[1]

Infrared Spectroscopy (IR)
IR is used primarily for functional group verification. The simultaneous presence of the nitro

group and the carboxylic acid is the key diagnostic.

Diagnostic Bands (KBr Pellet/ATR)
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Wavenumber (

)
Assignment Intensity Notes

2800 – 3200 O-H Stretch (Acid) Broad, Med

Characteristic "hump"

overlapping C-H

stretches.[1]

1715 – 1735 C=O Stretch Strong, Sharp

Diagnostic for

carboxylic acid

carbonyl.

1525 – 1540 Asymmetric Strong
Key confirmation of

nitration at Pos 2.

1340 – 1360 Symmetric Strong
Paired with the 1530

band.

1230 – 1250 C-O-C (Aryl Ether) Strong
Confirms ether linkage

to acetic acid tail.

Experimental Tip: If the C=O peak appears as a doublet or shifts to >1750

, check for the formation of the ester derivative (a common artifact if recrystallized from
methanol without acid).

Nuclear Magnetic Resonance (NMR)
NMR provides the definitive structural proof. The 1,2,4-substitution pattern on the aromatic ring

results in a specific splitting pattern that validates the position of the nitro and methyl groups.[1]

H NMR Data (400 MHz, DMSO- )
Solvent Choice: DMSO-

is preferred over

to prevent aggregation of the carboxylic acid and ensure sharp peaks.[1]
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Shift (

ppm)
Mult. Integ. Assignment

Coupling (

Hz)

Structural
Logic

13.05 br s 1H -COOH -

Exchangeabl

e acidic

proton.[1]

7.78 d/s 1H Ar-H3

Diagnostic:

Ortho to

. Most

deshielded

aromatic

proton.[1]

7.42 dd 1H Ar-H5

Meta to

, Ortho to

.

7.15 d 1H Ar-H6

Ortho to

Ether.

Shielded by

electron-

donating

alkoxy group.

[1]

4.85 s 2H -O-CH2- -

Methylene

singlet.[1]

Confirms N-

alkylation did

NOT occur.

2.28 s 3H Ar-CH3 -
Methyl group

on the ring.[1]

H NMR Correlation Diagram
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The following diagram visualizes the coupling network (splitting) expected in the aromatic

region.

Aromatic Ring Coupling Network

H-3 (7.78 ppm)
Ortho to NO2

(Singlet/Fine Doublet)

H-5 (7.42 ppm)
Meta to NO2

(Doublet of Doublets)

Meta Coupling (~2.0 Hz)

H-6 (7.15 ppm)
Ortho to Ether

(Doublet)

Ortho Coupling (~8.5 Hz)

Figure 3: 1H NMR Coupling Logic. The strong ortho coupling between H5 and H6 is the primary feature.

Click to download full resolution via product page

C NMR Data (100 MHz, DMSO- )
Predicted shifts based on substituent additivity rules [2].
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Shift (

ppm)
Carbon Type Assignment

170.1 C=O[1] Carboxylic Acid

150.5 C-O (Quat) C-1 (Aromatic, ether linked)

138.5 C-NO2 (Quat)
C-2 (Aromatic, nitro

substituted)

134.2 Ar-H C-3 (Ortho to nitro)

130.8 C-Me (Quat)
C-4 (Aromatic, methyl

substituted)

125.5 Ar-H C-5

115.2 Ar-H C-6 (Ortho to ether)

65.8 Methylene Ether

19.8 Aromatic Methyl

Quality Control & Purity Assessment
When analyzing this compound for drug development or intermediate quality control:

The "Phenol Check": Look for a singlet at ~10.5 ppm in DMSO-

.[1] This indicates unreacted 4-methyl-2-nitrophenol.[1]

The "Water Check": Carboxylic acids often retain water. In DMSO, a broad peak at 3.3-3.5

ppm suggests moisture.[1]

Regioisomer Verification: If the aromatic splitting pattern shows two doublets and a triplet (or

complex multiplet), the nitro group may be in the wrong position (e.g., 3-nitro isomer),

indicating a raw material specification error.
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Sigma-Aldrich.[1] Product Specification: 2-(4-Methyl-2-nitrophenoxy)acetic acid (CAS

861296-09-5).[1][2][3][4][5]Link

Pretsch, E., Bühlmann, P., & Badertscher, M. Structure Determination of Organic

Compounds: Tables of Spectral Data. Springer.[1] Link

National Institute of Standards and Technology (NIST). Mass Spectrometry Data Center:

Carboxylic Acid Fragmentation Patterns.Link

BLD Pharm. Compound Analysis: 2-(4-Methyl-2-nitrophenoxy)acetic acid.[1][2][3][4][5]Link

Disclaimer: This guide is for research purposes. Spectral shifts may vary slightly based on

concentration, temperature, and solvent purity. Always compare against a certified reference

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 71659-83-1|2-Methyl-2-(4-methyl-2-nitrophenoxy)propanoic acid|BLD Pharm
[bldpharm.com]

2. 893774-43-1|Ethyl 2-((1-nitronaphthalen-2-yl)oxy)acetate|BLD Pharm [bldpharm.com]

3. 116355-65-8|Methyl 2-(5-fluoro-2-nitrophenoxy)acetate|BLD Pharm [bldpharm.com]

4. 869948-83-4|2-(4-Methyl-2-nitrophenoxy)butanoic acid|BLD Pharm [bldpharm.com]

5. 63304-80-3|2-(4-Methoxy-3-nitrophenyl)acetic acid|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: (4-
Methyl-2-nitrophenoxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022170/docs#comprehensive-spectroscopic-
characterization-4-methyl-2-nitrophenoxy-acetic-acid]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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